1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)methanesulfonamide

• IUPAC Name: 1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]methanesulfonamide
• InChI: InChI=1S/C20H29NO5S/c1-19(2)14-9-10-20(19,18(22)11-14)13-27(23,24)21-12-17(26-4)15-7-5-6-8-16(15)25-3/h5-8,14,17,21H,9-13H2,1-4H3
• InChI Key: SWIIQFGDIQWLCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)NCC(C3=CC=CC=C3OC)OC)C
• Molecular Formula: C20H29NO5S
• Molecular Weight: 395.5 g/mol

Description

1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-(2-methoxy-2-(2-methoxyphenyl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H29NO5S and its molecular weight is 395.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• This compound has been utilized in the synthesis and characterization of diethyltin-based three-dimensional self-assemblies derived from sulfonate-phosphonate ligands. These compounds are significant for their structural motifs and formation of 3D supramolecular assemblies, contributing to the understanding of molecular interactions and self-assembly processes in chemistry (Shankar et al., 2011).

Physicochemical Properties and Ecotoxicity

• The compound has been studied for its role in influencing the physicochemical properties and Brönsted acidity of protic ionic liquids (PILs). These studies are crucial in assessing the environmental impact and safety of such chemicals, particularly in terms of their toxicity behavior towards human pathogenic bacteria (Sardar et al., 2018).

Methane Mono-Oxygenase Activity

• Research has also been conducted on the ability of methane mono-oxygenase to oxygenate various compounds, including those related to the structure of the chemical . This enzyme's activity is relevant to understanding biogeochemical cycles and the transformation of organic compounds in nature (Colby et al., 1977).

Microbial Metabolism

• Studies on the microbial metabolism of methanesulfonic acid, a related compound, provide insights into the biogeochemical cycling of sulfur and the role of aerobic bacteria in utilizing such compounds as a source of sulfur for growth. This research is fundamental to understanding sulfur cycling in the environment (Kelly & Murrell, 1999).